3-(2-(Ethylthio)benzamido)benzofuran-2-carboxamide

• IUPAC Name: 3-[(2-ethylsulfanylbenzoyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C18H16N2O3S/c1-2-24-14-10-6-4-8-12(14)18(22)20-15-11-7-3-5-9-13(11)23-16(15)17(19)21/h3-10H,2H2,1H3,(H2,19,21)(H,20,22)
• InChI Key: FHEUHKIJSCTXLW-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NC2=C(OC3=CC=CC=C32)C(=O)N
• Molecular Formula: C18H16N2O3S
• Molecular Weight: 340.4 g/mol

Description

3-(2-(Ethylthio)benzamido)benzofuran-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a benzofuran derivative. Benzofuran compounds are a class of compounds that are ubiquitous in nature. Numerous studies have shown that most benzofuran compounds have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

The synthesis of benzofuran derivatives involves several steps. For the directed C–H arylation reactions, Pd catalysis is used to install a wide range of aryl and heteroaryl substituents at the C3 position of the benzofuran scaffold in high efficiency. Directing group cleavage and further diversification of the C3-arylated benzofuran products are then achieved in a single synthetic operation through the utilization of a one-pot, two-step transamidation procedure, which proceeded via the intermediate N -acyl-Boc-carbamates.

Molecular Structure Analysis

Benzofuran is a heterocyclic compound found naturally in plants and it can also be obtained through synthetic reactions. Its chemical structure is composed of fused benzene and furan rings.

Chemical Reactions Analysis

Benzofuran compounds are essential compounds that hold vital biological activities to design novel therapies with enhanced efficacy compared to conventional treatments. Therefore, medicinal chemists used its core to synthesize new derivatives that can be applied to a variety of disorders.

Scientific Research Applications

Antibacterial Activity

The realm of medicinal chemistry has embraced furan derivatives due to their remarkable therapeutic efficacy. Furan-containing compounds, including benzofuran derivatives, exhibit a wide range of biological and pharmacological characteristics. Specifically, 3-(2-(Ethylthio)benzamido)benzofuran-2-carboxamide has been investigated for its antibacterial properties.

Mechanism of Action:

Research Findings:

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Antiviral Potential

While furan derivatives are primarily known for their antibacterial properties, they also exhibit antiviral effects. Let’s explore how 3-(2-(Ethylthio)benzamido)benzofuran-2-carboxamide contributes to this field.

Antiviral Mechanisms:

Notable Findings:

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Other Therapeutic Applications

Beyond antibacterial and antiviral properties, this compound has additional therapeutic potential:

a. Anti-Inflammatory Effects:

b. Anticancer Activity:

c. Other Pharmacological Activities:

Pal, P. (2024). Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives. Heterocyclic Chemistry - New Perspectives. DOI: 10.5772/intechopen.1004117Natural source, bioactivity and synthesis of benzofuran derivatives. (2019). RSC Advances, 9(37), 21418-21434. DOI: 10.1039/C9RA04917G

Mechanism of Action

While the specific mechanism of action for 3-(2-(Ethylthio)benzamido)benzofuran-2-carboxamide is not mentioned in the search results, benzofuran compounds in general have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Future Directions

Given the vast number of applications of benzofuran-based drugs in today’s medicine, there exists considerable interest for novel synthetic methodologies that can grant expedient access to new kinds of benzofuran derivatives. This suggests that 3-(2-(Ethylthio)benzamido)benzofuran-2-carboxamide and similar compounds may have promising future directions in medicinal chemistry.